2-amino-1-(4-fluoro-3-methylphenyl)ethan-1-ol
Description
“2-amino-1-(4-fluoro-3-methylphenyl)ethan-1-ol” is a chemical compound with the CAS Number: 1267532-95-5 . It has a molecular weight of 169.2 .
Molecular Structure Analysis
The IUPAC name of this compound is 2-amino-1-(4-fluoro-3-methylphenyl)ethanol . The InChI code is 1S/C9H12FNO/c1-6-4-7(9(12)5-11)2-3-8(6)10/h2-4,9,12H,5,11H2,1H3 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is 4 degrees Celsius .Safety and Hazards
The compound has several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-1-(4-fluoro-3-methylphenyl)ethan-1-ol involves the conversion of 4-fluoro-3-methylacetophenone to 2-amino-1-(4-fluoro-3-methylphenyl)ethan-1-ol through a series of reactions.", "Starting Materials": [ "4-fluoro-3-methylacetophenone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sodium sulfite", "Sodium carbonate", "Ethanol", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Reduction of 4-fluoro-3-methylacetophenone to 4-fluoro-3-methylphenylethanol using hydrogen gas and palladium on carbon as a catalyst.", "Step 2: Conversion of 4-fluoro-3-methylphenylethanol to 4-fluoro-3-methylphenylamine using hydroxylamine hydrochloride and sodium hydroxide.", "Step 3: Diazotization of 4-fluoro-3-methylphenylamine using sodium nitrite and hydrochloric acid.", "Step 4: Reduction of the diazonium salt to 2-amino-1-(4-fluoro-3-methylphenyl)ethan-1-ol using sodium sulfite and sodium carbonate in ethanol." ] } | |
CAS RN |
1267532-95-5 |
Molecular Formula |
C9H12FNO |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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